BCN vs. DBCO: Kinetics and Hydrophilicity Trade-off
In a direct head-to-head compilation of strain-promoted click reagents, endo-BCN displays a second-order rate constant (k) of 140 × 10⁻³ M⁻¹ s⁻¹, compared to 310 × 10⁻³ M⁻¹ s⁻¹ for DBCO/DIBAC and 960 × 10⁻³ M⁻¹ s⁻¹ for BARAC [1]. While DBCO reacts approximately 2.2-fold faster, endo-BCN provides a substantially lower log P value (2.0 vs. 3.5 for DBCO), indicating markedly higher hydrophilicity [1]. Importantly, the endo isomer of BCN reacts roughly 10-fold faster than the exo isomer, a stereochemical differentiation critical for procurement decisions . This kinetic-hydrophilicity trade-off means that for applications where aqueous solubility and reduced non-specific binding are paramount—such as labeling of membrane proteins or in vivo applications—endo-BCN-PEG24-NHS ester offers a balanced reactivity profile that DBCO-based linkers cannot match without introducing aggregation-prone hydrophobicity .
| Evidence Dimension | Second-order rate constant (k) and hydrophilicity (log P) for SPAAC reagents |
|---|---|
| Target Compound Data | k = 140 × 10⁻³ M⁻¹ s⁻¹; log P = 2.0 |
| Comparator Or Baseline | DBCO/DIBAC: k = 310 × 10⁻³ M⁻¹ s⁻¹, log P = 3.5; BARAC: k = 960 × 10⁻³ M⁻¹ s⁻¹, log P = 4.2; exo-BCN: k ≈ 14 × 10⁻³ M⁻¹ s⁻¹ |
| Quantified Difference | 2.2-fold slower than DBCO; 6.9-fold slower than BARAC; 10-fold faster than exo-BCN; log P 1.5 units lower than DBCO (more hydrophilic) |
| Conditions | Calculated log P values from Debets et al. review; rate constants measured under comparable SPAAC conditions as compiled in Chemical Science, 2020, 11, 9011-9016 |
Why This Matters
Procurement decisions must balance reaction speed against hydrophilicity: endo-BCN offers the lowest log P among widely used cyclooctynes, minimizing conjugate aggregation in aqueous biological systems while maintaining sufficient kinetics for practical labeling timescales.
- [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source
